Cas no 446-09-3 (1-Bromo-4-fluoro-2-nitrobenzene)
1-Bromo-4-fluoro-2-nitrobenzene is a halogenated nitroaromatic compound commonly used as a versatile intermediate in organic synthesis. Its distinct molecular structure, featuring bromine, fluorine, and nitro functional groups, enables selective reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The electron-withdrawing properties of the nitro and fluorine groups enhance its utility in electrophilic aromatic substitution and metal-catalyzed reactions. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex aromatic frameworks. High purity grades ensure consistent performance in synthetic applications. Proper handling is required due to its potential sensitivity to light and heat, as well as its reactivity under certain conditions.
446-09-3 structure
Product Name:1-Bromo-4-fluoro-2-nitrobenzene
CAS No:446-09-3
MF:C6H3BrFNO2
MW:219.99592423439
MDL:MFCD00055530
CID:37425
PubChem ID:87565163
Update Time:2025-10-17
1-Bromo-4-fluoro-2-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-fluoronitrobenzene
- 1-Bromo-4-fluoro-2-nitrobenzene
- Benzene, 1-bromo-4-fluoro-2-nitro-
- 1-Brom-4-fluor-2-nitro-benzol
- 1-bromo-2-nitro-4-fluoro-benzene
- 1-bromo-4-fluoro-2-nitro-benzene
- 2-nitro-4-fluoro-bromobenzene
- benzene,1-bromo-4-fluoro-2-nitro
- 2-bromo-5-fluoro-nitrobenzene
- PubChem1044
- KSC494A1J
- XRXNWKIKQFEOGO-UHFFFAOYSA-
- 2-Bromo-5-Fluoro Nitro Benzene
- XRXNWKIKQFEOGO-UHFFFAOYSA-N
- 1-Bromo-2-nitro-4-fluorobenzene
- SBB064431
- 2-NITRO-4-F
- InChI=1/C6H3BrFNO2/c7-5-2-1-4(8)3-6(5)9(10)11/h1-3H
- Z74RSL9YDY
- B2339
- 1-bromo-4-fluoro-2-nitrobenzene;2-Bromo-5-fluoronitrobenzene
- SCHEMBL229248
- 446-09-3
- J-508369
- BP-10194
- AS-18365
- CS-W002267
- FT-0607503
- AKOS015835257
- Z855735494
- EN300-66579
- AM20061171
- EINECS 207-160-2
- NS00042912
- 2-Bromo-5-fluoronitribenzene
- DTXSID20196232
- MFCD00055530
- AC-9675
- DTXCID30118723
- 3-Nitro-4-bromoflourobenzene ;2-Bromo-5-fluoronitrobenzene;2-Nitro-4-fluorobromobenzene;
- DB-020665
-
- MDL： MFCD00055530
- Inchi： 1S/C6H3BrFNO2/c7-5-2-1-4(8)3-6(5)9(10)11/h1-3H
- InChI Key： XRXNWKIKQFEOGO-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])F
- BRN： 2364227
Computed Properties
- Exact Mass: 218.93300
- Monoisotopic Mass: 218.93312 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 45.8
- Molecular Weight: 220.00
Experimental Properties
- Color/Form: Not determined
- Density: 1.808
- Melting Point: 39.0 to 43.0 deg-C
- Boiling Point: 150°C/50mmHg(lit.)
- Flash Point: 148-150°C/35mm
- Refractive Index: 1.579
- PSA: 45.82000
- LogP: 3.01960
- Solubility: Not determined
1-Bromo-4-fluoro-2-nitrobenzene Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：UN2811
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at room temperature
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：III
- Hazard Level：6.1
1-Bromo-4-fluoro-2-nitrobenzene Customs Data
- HS CODE：2904909090
- Customs Data：
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-Bromo-4-fluoro-2-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B2339-5g |
1-Bromo-4-fluoro-2-nitrobenzene |
446-09-3 | 97.0%(GC) | 5g |
￥390.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B2339-1g |
1-Bromo-4-fluoro-2-nitrobenzene |
446-09-3 | 97.0%(GC) | 1g |
￥130.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B532A-100g |
1-Bromo-4-fluoro-2-nitrobenzene |
446-09-3 | 98% | 100g |
￥333.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B532A-5g |
1-Bromo-4-fluoro-2-nitrobenzene |
446-09-3 | 98% | 5g |
￥45.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B532A-1g |
1-Bromo-4-fluoro-2-nitrobenzene |
446-09-3 | 98% | 1g |
￥32.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B532A-25g |
1-Bromo-4-fluoro-2-nitrobenzene |
446-09-3 | 98% | 25g |
￥105.0 | 2022-09-28 | |
| Fluorochem | 010673-1g |
1-Bromo-4-fluoro-2-nitrobenzene |
446-09-3 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 010673-10g |
1-Bromo-4-fluoro-2-nitrobenzene |
446-09-3 | 97% | 10g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 010673-25g |
1-Bromo-4-fluoro-2-nitrobenzene |
446-09-3 | 97% | 25g |
￡29.00 | 2022-03-01 | |
| Fluorochem | 010673-100g |
1-Bromo-4-fluoro-2-nitrobenzene |
446-09-3 | 97% | 100g |
￡67.00 | 2022-03-01 |
1-Bromo-4-fluoro-2-nitrobenzene Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:446-09-3)1-Bromo-4-fluoro-2-nitrobenzene
Order Number:A1698
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):200.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:446-09-3)1-BROMO-4-FLUORO-2-NITROBENZENE
Order Number:1647759
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:446-09-3)2-溴-5-氟硝基苯
Order Number:LE1647759
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:31
Price ($):discuss personally
Email:18501500038@163.com
1-Bromo-4-fluoro-2-nitrobenzene Related Literature
-
Andrey M. Mishura,Anton S. Lytvynenko,Konstantin S. Gavrilenko,Alexander E. Baranchikov,Natalia V. Grabovaya,Mikhail A. Kiskin,Sergey V. Kolotilov New J. Chem. 2018 42 17499
-
2. The nitration of indeno[1,2,3-cd]fluorantheneAlun Davies,Keith D. Warren J. Chem. Soc. B 1968 1337
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Yan-Yan Ma,Deng-Gao Zhao,Ruiqiang Zhang,Xuan He,Bao Qiong Li,Xiang-Zhi Zhang,Zijian Wang,Kun Zhang Food Funct. 2020 11 1692
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